Cas no 1630906-89-6 (trans-3-aminotetrahydropyran-4-ol;hydrochloride)

• Product Name: trans-3-aminotetrahydropyran-4-ol;hydrochloride
• CAS No: 1630906-89-6
• MF: C₅H₁₂ClNO₂
• MW: 153.607280731201
• MDL: MFCD28398165
• CID: 3165209
• PubChem ID: 91800984
• Update Time: 2025-05-20

trans-3-aminotetrahydropyran-4-ol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Trans-3-amino-4-hydroxy-tetrahydropyran hydrochloride
• trans-3-aminotetrahydropyran-4-ol;hydrochloride
• (3S,4S)-3-aminooxan-4-ol;hydrochloride
• SCHEMBL18338797
• MFCD31729425
• trans-3-Aminotetrahydro-2H-pyran-4-ol hydrochloride
• (3S,4S)-3-Aminooxan-4-ol HCl
• 1630906-89-6
• trans-3-Amino-4-hydroxytetrahydropyran HCl
• threo-Pentitol, 2-amino-1,5-anhydro-2,4-dideoxy-, hydrochloride (1:1)
• 3007673-00-6
• (3S,4S)-3-aminotetrahydropyran-4-ol hydrochloride
• PS-17315
• P19738
• (3S,4S)-3-Aminotetrahydro-2H-pyran-4-ol hydrochloride
• CS-0047794
• (3R,4R)-3-aminotetrahydropyran-4-ol HCl
• (3R,4R)-3-aminotetrahydro-2H-pyran-4-ol HCl
• P14664
• F93832
• trans-3-Aminotetrahydro-2H-pyran-4-ol HCl
• (3R,4R)-3-Aminotetrahydro-2H-pyran-4-ol hydrochloride
• (3R,4R)-3-Aminotetrahydropyran-4-ol hydrochloride
• AKOS027469865
• rac-(3R,4R)-3-aminooxan-4-ol hydrochloride
• 1980007-33-7
• DB-200009
• EN300-343218
• AS-52263
• SCHEMBL18338798
• Z2309916421
• MFCD28398165
• (3R,4R)-3-aminooxan-4-ol;hydrochloride
• (3R,4R)-3-aminooxan-4-ol hydrochloride
• 882-147-8

• MDL： MFCD28398165
• Inchi： 1S/C5H11NO2.ClH/c6-4-3-8-2-1-5(4)7;/h4-5,7H,1-3,6H2;1H/t4-,5-;/m0./s1
• InChI Key： SFJKFFBPVORSEB-FHAQVOQBSA-N
• SMILES： Cl.O1CC[C@@H]([C@H](C1)N)O

Computed Properties

• Exact Mass: 153.0556563g/mol
• Monoisotopic Mass: 153.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 76.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.5Ų

Additional information on trans-3-aminotetrahydropyran-4-ol;hydrochloride

Introduction to trans-3-aminotetrahydropyran-4-ol hydrochloride (CAS No. 1630906-89-6)

trans-3-Aminotetrahydropyran-4-ol hydrochloride, identified by the chemical abstracts service number CAS No. 1630906-89-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydropyran class, a structural motif widely recognized for its utility in drug design due to its favorable pharmacokinetic properties and biological compatibility. The hydrochloride salt form enhances its solubility, making it a valuable intermediate in synthetic chemistry and a potential candidate for further pharmacological exploration.

The structure of trans-3-aminotetrahydropyran-4-ol hydrochloride features a saturated six-membered ring with an amine substituent at the 3-position and a hydroxyl group at the 4-position, both contributing to its unique chemical reactivity and biological interactions. The presence of the hydrochloride salt indicates that the free base form of the compound has been protonated, which can influence its stability, solubility, and metabolic behavior. This modification is a common practice in pharmaceutical chemistry to improve the handling and bioavailability of organic bases.

In recent years, there has been growing interest in tetrahydropyran derivatives due to their role as key scaffolds in the development of bioactive molecules. The amine group in trans-3-aminotetrahydropyran-4-ol hydrochloride provides a versatile handle for further functionalization, enabling the synthesis of more complex molecules through nucleophilic substitution, condensation reactions, or as part of peptidomimetic libraries. Such modifications are crucial for tailoring pharmacological properties such as receptor binding affinity, metabolic stability, and selectivity.

One of the most compelling aspects of this compound is its potential application in drug discovery and development. The hydroxyl group at the 4-position can participate in hydrogen bonding interactions, which are critical for molecular recognition processes in biological systems. This feature makes it an attractive candidate for designing ligands that interact with specific biological targets, such as enzymes or receptors involved in therapeutic pathways. Additionally, the tetrahydropyran ring itself is known to enhance oral bioavailability by reducing metabolic clearance rates, making it a preferred scaffold for oral formulations.

Recent studies have highlighted the importance of tetrahydropyran derivatives in addressing various therapeutic challenges. For instance, research has demonstrated their utility in developing inhibitors targeting enzyme-catalyzed reactions relevant to metabolic disorders. The amine group can be strategically incorporated into these inhibitors to mimic natural substrates or transition states, thereby improving binding efficiency. Furthermore, the hydrochloride salt form ensures that the compound remains stable under various storage conditions and can be easily formulated into pharmaceutical products.

The synthesis of trans-3-aminotetrahydropyran-4-ol hydrochloride involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group interconversions. Advances in catalytic methods have enabled more efficient and sustainable synthesis pathways, reducing waste generation and energy consumption. These improvements align with global efforts to promote green chemistry principles in pharmaceutical manufacturing.

From a medicinal chemistry perspective, trans-3-aminotetrahydropyran-4-ol hydrochloride represents an intriguing building block for exploring novel therapeutic agents. Its structural features allow for diverse modifications while maintaining core pharmacophoric elements necessary for biological activity. Researchers are particularly interested in leveraging its scaffold to develop treatments for neurological disorders, where precise molecular interactions are essential for efficacy. The ability to fine-tune properties such as solubility and lipophilicity through structural derivatization makes this compound a promising candidate for further investigation.

The pharmacokinetic profile of trans-3-aminotetrahydropyran-4-ol hydrochloride is another area of active research. Studies indicate that tetrahydropyran derivatives exhibit favorable absorption, distribution, metabolism, and excretion (ADME) characteristics when administered orally. This property is attributed to the reduced polarity of the ring system compared to other heterocyclic compounds, which minimizes renal clearance and enhances systemic availability. Such attributes are highly desirable for developing drugs with prolonged half-lives and reduced dosing frequency.

In conclusion,trans-3-Aminotetrahydropyran-4-ol hydrochloride (CAS No. 1630906-89-6) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features—comprising both an amine and a hydroxyl group within a tetrahydropyran framework—make it an excellent candidate for drug design and development efforts targeting various diseases. The hydrochloride salt form further enhances its practicality by improving solubility and stability under storage conditions. As research continues to uncover new therapeutic opportunities within this class of compounds,trans-3-amino-tetrahydropyran -4 -ol hydrochloride will undoubtedly play an important role in advancing medicinal chemistry discoveries.